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Compound of Interest

Compound Name: Ocifisertib Fumarate

Cat. No.: B606612 Get Quote

Technical Support Center: CFI-400945 Fumarate
This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the stability and storage of CFI-400945

fumarate. The following frequently asked questions (FAQs) and troubleshooting guides will help

ensure the integrity of the compound throughout your experiments.

Frequently Asked Questions (FAQs)
1. What is CFI-400945 fumarate?

CFI-400945, also known as ocifisertib, is a potent and selective oral inhibitor of Polo-like kinase

4 (PLK4).[1][2][3][4] PLK4 is a crucial regulator of centriole duplication, and its inhibition can

lead to mitotic defects and cell death in cancer cells.[1][3] The fumarate salt of CFI-400945 is a

common form used in research and clinical studies.

2. What are the recommended storage conditions for CFI-400945 fumarate powder?

For long-term storage, CFI-400945 fumarate powder should be stored at -20°C.[1][5] Under

these conditions, the powder is reported to be stable for up to three years.[1][5] Some suppliers

may ship the product at ambient temperature, indicating short-term stability at room

temperature.[5][6] For optimal stability, it is best to store it at the recommended temperature

upon receipt.
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3. How should I prepare and store stock solutions of CFI-400945 fumarate?

It is recommended to prepare stock solutions in anhydrous dimethyl sulfoxide (DMSO).[1] Once

prepared, stock solutions should be aliquoted to avoid repeated freeze-thaw cycles.[1] For

storage, it is recommended to keep the aliquots at -80°C for up to one year or at -20°C for up to

one month.[1][5]

4. What is the solubility of CFI-400945 fumarate in common solvents?

CFI-400945 fumarate is soluble in DMSO and ethanol.[5] Quantitative solubility data is

summarized in the table below. The compound is generally considered insoluble in water.[1]

5. Is there a difference in stability between CFI-400945 free base and the fumarate salt?

While the search results often use the terms interchangeably, specific comparative stability

studies between the free base and the fumarate salt are not publicly available. Generally, salt

forms of compounds are developed to improve properties such as solubility and stability.

6. Are there any known degradation pathways for CFI-400945 fumarate?

Specific degradation pathways and products for CFI-400945 fumarate are not detailed in the

available public literature. To minimize potential degradation, it is crucial to adhere to the

recommended storage and handling conditions. Forced degradation studies, which would

identify potential degradation products under stress conditions (e.g., acid, base, oxidation, light,

heat), have not been publicly reported.[7]

Data Presentation
Table 1: Recommended Storage Conditions for CFI-400945 Fumarate

Form Storage Temperature Duration of Stability

Powder -20°C Up to 3 years[1][5]

Solution in DMSO -80°C Up to 1 year[1][5]

Solution in DMSO -20°C Up to 1 month[1]
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Table 2: Solubility of CFI-400945 Fumarate

Solvent Solubility

DMSO 10 mg/mL (15.37 mM)[5]

Ethanol ≤12 mg/mL[5]

Water Insoluble[1]

Experimental Protocols
Protocol for Preparation of a 10 mM Stock Solution in DMSO

Materials:

CFI-400945 fumarate (Molecular Weight: 650.72 g/mol )

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, polypropylene microcentrifuge tubes

Procedure:

1. Equilibrate the vial of CFI-400945 fumarate powder to room temperature before opening to

prevent moisture condensation.

2. Weigh the desired amount of CFI-400945 fumarate powder in a sterile microcentrifuge

tube. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 6.51 mg of the

compound.

3. Add the appropriate volume of anhydrous DMSO to the powder. For a 10 mM stock

solution, if you weighed 6.51 mg, add 1 mL of DMSO.

4. To aid dissolution, vortex the solution. If necessary, sonication is recommended to ensure

the compound is fully dissolved.[5]

5. Once a clear solution is obtained, aliquot the stock solution into smaller volumes in sterile

polypropylene tubes to minimize the number of freeze-thaw cycles.
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6. Store the aliquots at -80°C for long-term storage (up to 1 year) or at -20°C for short-term

storage (up to 1 month).[1][5]

Troubleshooting Guides
Issue 1: Difficulty Dissolving CFI-400945 Fumarate

Possible Cause: The compound has precipitated out of solution or was not fully dissolved

initially.

Solution:

Ensure you are using anhydrous DMSO, as moisture can affect solubility.

Vortex the solution thoroughly.

If vortexing is insufficient, sonicate the solution for a short period.[5]

Gentle warming of the solution to 37°C may also aid in dissolution.

Issue 2: Inconsistent Experimental Results

Possible Cause 1: Compound Degradation

Solution:

Always store the stock solutions at the recommended temperatures (-80°C or -20°C).

Avoid repeated freeze-thaw cycles by preparing and using aliquots.

Protect the compound and its solutions from prolonged exposure to light, although

specific photostability data is not available, this is a general good practice.

Prepare fresh dilutions from the stock solution for each experiment.

Possible Cause 2: Inaccurate Concentration of Stock Solution

Solution:
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Ensure accurate weighing of the compound.

Verify the calibration of your pipettes for accurate solvent measurement.

If possible, confirm the concentration of your stock solution using a suitable analytical

method like HPLC-UV.

Visualizations
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CFI-400945 Fumarate Storage and Handling Workflow
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Caption: Recommended workflow for the storage and handling of CFI-400945 fumarate.
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Troubleshooting Solubility Issues

Difficulty Dissolving
CFI-400945 Fumarate
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Caption: Decision tree for resolving solubility issues with CFI-400945 fumarate.
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Simplified PLK4 Signaling Pathway and Inhibition
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Caption: The role of PLK4 in cell proliferation and its inhibition by CFI-400945.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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